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Compound of Interest

Compound Name: (Trifluoromethyl)trimethyilsilane

Cat. No.: B129416

For Researchers, Scientists, and Drug Development Professionals

Trifluoromethyltrimethylsilane (TMSCF3), commonly known as the Ruppert-Prakash reagent, is
a versatile and widely used reagent for the introduction of the trifluoromethyl group into organic
molecules.[1][2] Its utility in the synthesis of pharmaceuticals and agrochemicals is significant
due to the beneficial properties conferred by the trifluoromethyl group, such as enhanced
metabolic stability and lipophilicity.[3][4] However, TMSCF3 is a reactive and hazardous
chemical that necessitates strict adherence to safety and handling protocols. This guide
provides in-depth technical information on its properties, hazards, and detailed procedures for
its safe handling, storage, and disposal.

Properties and Hazards of TMSCF3

TMSCEF3 is a volatile, colorless liquid that is highly flammable and reacts with water.[4][5]
Understanding its physicochemical properties is crucial for safe handling.

Table 1: Physicochemical Properties of TMSCF3
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Property Value Reference(s)
Chemical Formula C4H9F3Si [1]

Molar Mass 142.196 g/mol [1]
Appearance Colorless liquid [1]

Density 0.962 g/mL at 20 °C [61[7]

Boiling Point 54-55 °C [1][6]

Soluble in THF, ether, CH2CI2,
Solubility alcohol, and hydrocarbons. [6]
Reacts with water.

The primary hazards associated with TMSCF3 are summarized by its GHS classifications. It is
crucial to be aware of these hazards before handling the reagent.

Table 2: GHS Hazard Classifications for TMSCF3

Hazard Class Hazard Statement Reference(s)

o Category 2 (H225: Highly
Flammable Liquids o [8]
flammable liquid and vapor)

Substances which, in contact Category 2 (H261: In contact
with water, emit flammable with water, releases flammable  [8]
gases gas)

o Category 4 (H302: Harmful if
Acute Toxicity, Oral [5]
swallowed)

. ) o Category 2 (H315: Causes
Skin Corrosion/Irritation T [5]
skin irritation)

Serious Eye Damage/Eye Category 2A (H319: Causes 5]
Irritation serious eye irritation)

Specific target organ toxicity, Category 3 (H335: May cause 5]
single exposure respiratory irritation)
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling TMSCF3 to prevent exposure. The selection of

PPE should be based on a thorough risk assessment of the specific procedure being

performed.

Table 3: Recommended Personal Protective Equipment for Handling TMSCF3

PPE Category

Specification

Rationale and References

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause severe
eye irritation.[9][10]

Hand Protection

Double-gloving with nitrile
gloves is suitable for incidental
contact. For prolonged
handling or direct contact,
consider thicker, chemical-
resistant gloves such as butyl

rubber.

Nitrile gloves offer good
resistance to many chemicals,
but prolonged exposure can
lead to degradation. Butyl
gloves provide excellent
protection against a wide
variety of reactive chemicals.
[11] Always consult a glove
compatibility chart.[12][13][14]

Body Protection

A flame-resistant laboratory
coat worn over clothing made
of natural fibers (e.g., cotton).
A chemical-resistant apron
may be necessary for larger

quantities.

Provides protection against
splashes and potential flash
fires. Synthetic clothing should
be avoided as it can melt and

adhere to the skin in a fire.[6]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
For situations with a risk of
aerosol generation or
inadequate ventilation, a
respirator with an organic
vapor cartridge is

recommended.

An organic vapor cartridge
(black color-coded) is suitable
for filtering out volatile organic
compounds like TMSCF3.[2]
[15] A P100 particulate filter
may be added if there is a risk

of aerosol formation.
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Detailed Experimental Protocols

Due to its reactivity with air and moisture, TMSCF3 must be handled under an inert atmosphere
(e.g., nitrogen or argon).[6] The following protocols outline the general procedures for setting
up, running, and quenching a reaction involving TMSCF3.

General Reaction Setup
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4 Preparation )

Flame-dry glassware under vacuum

l

Assemble reaction setup while hot

,

Gool to room temperature under inert ga9
- J

4 Reagent/ Addition )

Gdd substrate and anhydrous solvent via syringe)

l

Gool reaction mixture to the desired temperature (e.g., 0 °CD

,

Add TMSCF3 dropwise via syringe

4 Reaction )

Stir at the specified temperature

l

(Monitor reaction progress (TLC, GC-MS, etc.D
- J
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Quenching Procedure

(Cool the quenching vessel (e.g., to 0 °C))

l

(Slowly add the TMSCF3-containing solution to a stirring solution of a protic solvent (e.g., isopropanoa

(After the initial reaction subsides, slowly add a mixture of isopropanol and WateD
(Finally, slowly add water)

Allow the mixture to warm to room temperature and stir for several hours

4 Disposal A
\ 4

C\Ieutralize the quenched squtiorD

Gispose of as hazardous waste according to institutional guidelines)
\- J
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4 TMSCF3 Spill Response )

(Evacuate the immediate area and alert others)

Gf safe to do so, eliminate all ignition sources)

Gon appropriate PPE (including respiratory protection if necessaryD

(Contain the spill with a non-combustible absorbent material (e.g., sand, vermiculiteD

Garefully collect the absorbed material into a sealed container for hazardous waste disposza

(Decontaminate the spill area)
C/entilate the area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

